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For Immediate Reference: MS143 is to be disposed of as hazardous waste in compliance with
all federal, state, and local regulations. High-temperature decomposition can produce
hazardous substances, including hydrogen fluoride.[1][2][3] This guide provides detailed
procedures for the safe handling and disposal of MS143, a fluoropolymer-based release agent,
to ensure the safety of laboratory personnel and environmental compliance.

Essential Safety and Disposal Procedures

The proper disposal of MS143 is critical to prevent environmental contamination and ensure a
safe laboratory environment. The following steps outline the necessary procedures for its
disposal.

Personal Protective Equipment (PPE) and Safety
Precautions

Before handling MS143 for disposal, ensure the following PPE is worn:

o Eye Protection: Chemical goggles or safety glasses with side shields are mandatory to
prevent eye contact.[1][2][3]
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o Skin Protection: Impervious gloves should be worn to avoid skin contact.[1][2] For prolonged
or repeated contact, gloves impervious to this material are recommended.[2]

o Respiratory Protection: Use in a well-ventilated area.[2][3] If ventilation is inadequate, a
NIOSH-approved respirator should be used.[2]

e General Hygiene: Do not eat, drink, or smoke when handling this product. Wash hands and
any exposed skin thoroughly after handling.[1][2]

Waste Identification and Segregation

MS143 waste must be treated as hazardous waste.[1] It is crucial to segregate it from non-
hazardous laboratory waste. Due to its chemical composition, which includes fluorinated
compounds, it may be classified under specific waste codes. For instance, if it contains
chlorinated fluorocarbons and is a spent solvent, it could be categorized under the EPA
hazardous waste code FO01.[4][5]

Spill Management

In the event of a spill, take the following immediate actions:

e Small Spills:
o Absorb the spillage with a non-combustible, absorbent material.
o Collect the absorbed material and place it in a suitable, sealed waste disposal container.
o Label the container with the contents and hazard symbol.

e Large Spills:

Evacuate the area.

o

Ensure the area is well-ventilated.

[¢]

[¢]

If a large amount is released, use an approved self-contained breathing apparatus.[1]
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o Follow your institution's established protocols for large chemical spills and contact the
Environmental Health and Safety (EHS) department.

Spillages or uncontrolled discharges into watercourses must be reported to the appropriate
regulatory body immediately.

Disposal Procedure

o Containerization: Collect all MS143 waste, including contaminated materials from spills, in a
designated and clearly labeled hazardous waste container. The container must be
compatible with the chemical; for fluorinated compounds, polyethylene containers are often
recommended.[1]

e Labeling: The waste container must be properly labeled with "Hazardous Waste," the name
of the chemical (MS143), and any other information required by your institution and local
regulations.

» Storage: Store the sealed waste container in a well-ventilated, designated hazardous waste
accumulation area. Keep it away from heat, sparks, and open flames.[1][2]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal company.[1][6] The primary methods for
the disposal of PTFE and other fluorinated compounds are high-temperature incineration or
placement in a hazardous waste landfill.[7][8]

Quantitative Data Summary

The following table summarizes key quantitative data related to the safety and toxicity of
MS143 components. This information is derived from Safety Data Sheets and is crucial for risk
assessment.
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Parameter Value Species Source

1,1,1,2,2,3,4,5,5,5-

Decafluoropentane

LC50 (Inhalation, 4

114 mgl/l Rat [1109]
hours)
LD50 (Oral) > 5,000 mg/kg Rat [9]
LD50 (Dermal) > 5,000 mg/kg Rabbit [9]
Polytetrafluoroethylen
e (PTFE)

10 mg/m3 (total dust, 8
AEL (DuPont) - [1]

Hr. TWA)

5 mg/m3 (respirable
AEL (DuPon) dust, 8 Hr. TWA) ) s

HFC-365mfc
LC50 (Inhalation, 4
> 100,000 ppm Rat [2]
hours)
LD50 (Oral) > 2000 mg/kg Rat [2]

AEL is DuPont's Acceptable Exposure Limit. Where governmentally imposed occupational
exposure limits are lower, those limits take precedence.[1]

Experimental Protocols

As this document provides procedural guidance for disposal rather than detailing experimental
research, formal experimental protocols are not applicable. The step-by-step disposal
procedure serves as the protocol for the safe management of MS143 waste.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision-making and procedural flows for the proper
disposal of MS143.
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MS143 Disposal Workflow

Start: MS143 Waste Generation

Is there a spill?

Yes, Large  |No

Large Spill:
Evacuate, Ventilate,
Contact EHS

Step 5: Arrange for Pickup by
Licensed Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step process for the safe disposal of MS143.
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Logical Relationships in MS143 Hazard Management

MS143 Product

Contains Fluorinated Compounds High Temperature Exposure

Hazardous Decomposition

Classified as Hazardous Waste (e.g., Hydrogen Fluoride)

Requires Regulatory Compliance
(Federal, State, Local)

Disposal at Permitted Facility
(e.g., Incineration, Landfill)

Click to download full resolution via product page

Caption: Logical relationships governing the hazardous nature and disposal requirements of
MS143.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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